3,4-dimethoxy-N-((5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide

• IUPAC Name: 3,4-dimethoxy-N-[[5-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]benzamide
• InChI: InChI=1S/C17H17N5O5S2/c1-25-11-4-3-10(7-12(11)26-2)15(24)19-8-14-21-22-17(27-14)29-9-13(23)20-16-18-5-6-28-16/h3-7H,8-9H2,1-2H3,(H,19,24)(H,18,20,23)
• InChI Key: RNBYCWGNXCPWII-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NCC2=NN=C(O2)SCC(=O)NC3=NC=CS3)OC
• Molecular Formula: C17H17N5O5S2
• Molecular Weight: 435.5 g/mol

Description

3,4-dimethoxy-N-((5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide is a useful research compound. Its molecular formula is C17H17N5O5S2 and its molecular weight is 435.47. The purity is usually 95%.
BenchChem offers high-quality 3,4-dimethoxy-N-((5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,4-dimethoxy-N-((5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activities

Compounds structurally related to 3,4-dimethoxy-N-((5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide have been designed, synthesized, and evaluated for their anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancers. For instance, a series of N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides displayed moderate to excellent anticancer activity, with some derivatives outperforming the reference drug etoposide in potency against these cell lines (Ravinaik, Rao, Rao, Ramachandran, & Reddy, 2021).

Antimicrobial and Antioxidant Properties

Another aspect of scientific research involving compounds similar to 3,4-dimethoxy-N-((5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide focuses on their antimicrobial and antioxidant capabilities. For example, 4,5-dihydro-1,3,4-oxadiazole-2-thiones derivatives have shown good antibacterial and potent antioxidant activity, providing a basis for further exploration in these areas (Subbulakshmi N. Karanth, Narayana, Sarojini, Kumar, & Byrappa, 2019).

Nematicidal Activities

Research into the structural analogs of 3,4-dimethoxy-N-((5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide also extends to agricultural sciences, where novel 1,2,4-oxadiazole derivatives with a 1,3,4-thiadiazole amide moiety demonstrated effective nematicidal activities against Bursaphelenchus xylophilus, suggesting potential applications in pest management (Liu, Wang, Zhou, & Gan, 2022).

Material Science Applications

Additionally, aromatic polyamides containing 1,3,4-oxadiazole or benzonitrile units, related to the structural framework of 3,4-dimethoxy-N-((5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide, have been synthesized for material science applications. These polymers exhibit good thermal stability and solubility, making them suitable for casting into thin, flexible films with potential uses in electronics and coatings (Sava, Iosip, Brumǎ, Hamciuc, Robison, Okrasa, & Pakula, 2003).